N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(phenylsulfonyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C18H14N2O5S2/c21-17(10-27(22,23)13-4-2-1-3-5-13)20-18-19-14(9-26-18)12-6-7-15-16(8-12)25-11-24-15/h1-9H,10-11H2,(H,19,20,21)
• InChI Key: IWHXDUYALSPMTF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)NC(=O)CS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C18H14N2O5S2
• Molecular Weight: 402.4 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(phenylsulfonyl)acetamide, commonly known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BTA-EG6 is a small molecule inhibitor that has shown promising results in inhibiting the activity of several enzymes and proteins that are involved in various biological processes.

Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

• Antioxidant and Anti-inflammatory Activities: Compounds related to N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(phenylsulfonyl)acetamide have demonstrated notable antioxidant and anti-inflammatory activities. Specifically, certain derivatives exhibited good efficacy in DPPH radical scavenging and anti-inflammatory actions (Koppireddi et al., 2013).

Antibacterial Properties

• Antibacterial Potential: Some derivatives have shown significant in vitro antibacterial activity against various Gram-positive and Gram-negative bacteria, suggesting their potential as antibacterial agents (Borad et al., 2015).

Anti-HIV Activity

• Anti-HIV Properties: Derivatives of this compound have been studied for their anti-HIV activity, with certain compounds displaying moderate to potent activity against HIV-1. One specific derivative was identified as particularly promising due to its effective inhibitory action (Bhavsar et al., 2011).

Anti-inflammatory and Analgesic Effects

• Anti-inflammatory and Analgesic Effects: In the search for new nonsteroidal anti-inflammatory agents, derivatives of this compound were synthesized and found to have significant anti-inflammatory and analgesic effects, with potential as new lead compounds for NSAIDs development (Kumar et al., 2020).

Anti-proliferative Activities

• Anti-proliferative Activities: Some derivatives have been evaluated for their antimicrobial and antiproliferative activities, showing promising results in inhibiting the proliferation of certain cancer cells (Mansour et al., 2020).

Enzyme Inhibitory Properties

• Enzyme Inhibitory Activities: Research has explored the enzyme inhibitory potential of derivatives, particularly against α-glucosidase and acetylcholinesterase. Some compounds showed substantial inhibition, which is relevant for therapeutic applications like diabetes and Alzheimer's disease (Abbasi et al., 2019).

Photophysical Properties

• Photophysical Properties: Investigations into the photophysical properties of amide hydrogen-bonded derivatives of N-(benzo[d]thiazol-2-yl) acetamide revealed distinct hydrogen bond associations characteristic to the substituent in the benzothiazole moiety, which is crucial for understanding their behavior in various applications (Balijapalli et al., 2017).